4-hydroxy-1-methylpiperidin-2-one
Overview
Description
4-Hydroxy-1-methylpiperidine is used as a reactant for the optimization of Novobiocin scaffold to produce antitumor agents and for the synthesis of histamine H4 receptor antagonists . It is also used in the synthesis of CaMKII, VEGFR, FGFR kinase inhibitors, and Phosphoinositide-3-kinase, Protein lysine methyltransferase G9a inhibitors .
Synthesis Analysis
The synthesis of 4-hydroxy-1-methylpiperidin-2-one involves several steps. The residue is extracted by CH2Cl2 and purified by chromatography or recrystallization, resulting in compound 2 as a white crystal . The reaction goes through radical anion formation, which is involved in the intermolecular nucleophilic attack on the terminal dihaloalkane. Then, the earlier-formed N-radical undergoes one-electron reduction and intramolecular cyclization .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various tools such as a structural formula editor and a 3D model viewer . The structural formula editor is surrounded by three toolbars which contain the tools you can use in the editor. Once you’ve drawn a molecule, you can click the 2D to 3D button to convert the molecule into a 3D model which is then displayed in the viewer .Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found on various chemical databases. For example, ChemicalBook provides information like chemical properties, structure, melting point, boiling point, density, molecular formula, molecular weight, physical properties, toxicity information, and customs codes .Mechanism of Action
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-1-methylpiperidin-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-piperidinone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Water" ], "Reaction": [ "Step 1: Reduction of 2-methyl-1-piperidinone with sodium borohydride in the presence of hydrochloric acid to yield 4-hydroxy-1-methylpiperidine.", "Step 2: Oxidation of 4-hydroxy-1-methylpiperidine with hydrogen peroxide in the presence of sodium hydroxide to yield 4-hydroxy-1-methylpiperidin-2-one." ] } | |
CAS RN |
906514-05-4 |
Molecular Formula |
C6H11NO2 |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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